2-(1H-Pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
2-(1H-Pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
26176-21-6
VCID:
VC0366485
InChI:
InChI=1S/C13H13NO2S/c15-13(16)11-9-5-1-2-6-10(9)17-12(11)14-7-3-4-8-14/h3-4,7-8H,1-2,5-6H2,(H,15,16)
SMILES:
C1CCC2=C(C1)C(=C(S2)N3C=CC=C3)C(=O)O
Molecular Formula:
C13H13NO2S
Molecular Weight:
247.31g/mol
2-(1H-Pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid
CAS No.: 26176-21-6
Main Products
VCID: VC0366485
Molecular Formula: C13H13NO2S
Molecular Weight: 247.31g/mol
| CAS No. | 26176-21-6 |
|---|---|
| Product Name | 2-(1H-Pyrrol-1-yl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
| Molecular Formula | C13H13NO2S |
| Molecular Weight | 247.31g/mol |
| IUPAC Name | 2-pyrrol-1-yl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylic acid |
| Standard InChI | InChI=1S/C13H13NO2S/c15-13(16)11-9-5-1-2-6-10(9)17-12(11)14-7-3-4-8-14/h3-4,7-8H,1-2,5-6H2,(H,15,16) |
| Standard InChIKey | PQZRKVPZZLXACN-UHFFFAOYSA-N |
| SMILES | C1CCC2=C(C1)C(=C(S2)N3C=CC=C3)C(=O)O |
| Canonical SMILES | C1CCC2=C(C1)C(=C(S2)N3C=CC=C3)C(=O)O |
| Solubility | 37.1 [ug/mL] |
| PubChem Compound | 913166 |
| Last Modified | Nov 11 2021 |
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